2-(1-butyl-4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)-4(3H)-quinazolinone

• IUPAC Name: 2-(1-butyl-4-hydroxy-2-oxoquinolin-3-yl)-3H-quinazolin-4-one
• InChI: InChI=1S/C21H19N3O3/c1-2-3-12-24-16-11-7-5-9-14(16)18(25)17(21(24)27)19-22-15-10-6-4-8-13(15)20(26)23-19/h4-11,25H,2-3,12H2,1H3,(H,22,23,26)
• InChI Key: IDYVZIWJWFDPKZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=CC=CC=C2C(=C(C1=O)C3=NC4=CC=CC=C4C(=O)N3)O
• Molecular Formula: C21H19N3O3
• Molecular Weight: 361.4 g/mol

Description

2-(1-butyl-4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)-4(3H)-quinazolinone is a chemical compound that has shown potential in various scientific research applications. It is a quinazolinone derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 2-(1-butyl-4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)-4(3H)-quinazolinone is not fully understood. However, it has been suggested that it may work by inhibiting certain enzymes that play a role in the progression of cancer and neurodegenerative diseases. It may also work by reducing oxidative stress and inflammation in the body.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce the formation of amyloid-beta plaques in the brain, which are associated with Alzheimer's disease. It has also been shown to improve motor function and reduce oxidative stress and inflammation in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(1-butyl-4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)-4(3H)-quinazolinone in lab experiments is its potential as a multi-targeted agent. It has shown promise in targeting multiple pathways involved in cancer and neurodegenerative diseases. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 2-(1-butyl-4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)-4(3H)-quinazolinone. One area of interest is the development of more efficient synthesis methods that can improve the yield and purity of the compound. Another area of interest is the study of its potential as a therapeutic agent for other diseases, such as diabetes and cardiovascular disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 2-(1-butyl-4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)-4(3H)-quinazolinone has been achieved through various methods. One of the most commonly used methods is the reaction of 2-aminobenzamide with 2-formyl-3-hydroxyquinoline in the presence of butylamine and acetic acid. The reaction is carried out at reflux temperature for several hours, and the resulting product is purified through recrystallization.

Scientific Research Applications

2-(1-butyl-4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)-4(3H)-quinazolinone has been studied for its potential in various scientific research applications. It has shown promise in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. It has also been studied for its potential as an antioxidant and anti-inflammatory agent.